1-(3-Phthalimido-2-hydroxy propyl)-2-nitroimidazole

• CAS No.: 93272-45-8
• Molecular Formula: C14H12N4O5
• Molecular Weight: 316.27 g/mol
• IUPAC Name: 2-[2-hydroxy-3-(2-nitroimidazol-1-yl)propyl]isoindole-1,3-dione
• InChI: InChI=1S/C14H12N4O5/c19-9(7-16-6-5-15-14(16)18(22)23)8-17-12(20)10-3-1-2-4-11(10)13(17)21/h1-6,9,19H,7-8H2
• InChI Key: YVGHIKCLSBTNSB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C2=O)CC(CN3C=CN=C3[N+](=O)[O-])O

Description

1-(3-Phthalimido-2-hydroxy propyl)-2-nitroimidazole is a useful research compound. Its molecular formula is C14H12N4O5 and its molecular weight is 316.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of N-(2,3-epoxypropyl)phthalimide (commercially available, 20.3 g, 0.1 mol) in ethanol (200 mL), 2-nitroimidazole (11.3 g, 0.1 mol) and potassium carbonate (1.2 g) were added and the reaction mixture was refluxed for 6 hrs. The reaction mixture was cooled and poured into water (700 ml) and the yellow solid formed was filtered and dried. Yield 28.2 g (89%). It was recrystallized from methanol. mp. 213°-214° C.